Nialamide-d4

Specification

• Molecular Formula: C₁₆H₁₄D₄N₄O₂
• Molecular Weight: 302.36

Introduction

Nialamide-d4 is a deuterated form of Nialamide, a compound that belongs to the hydrazine class of non-selective, irreversible monoamine oxidase inhibitors (MAOIs). Nialamide itself was historically used as an antidepressant but was withdrawn from the market due to safety concerns, including hepatotoxicity and interactions with tyramine-rich foods. The deuterated version, Nialamide-d4, is primarily used in research settings for its role in inhibiting monoamine oxidase enzymes, which are crucial for the breakdown of neurotransmitters such as serotonin, norepinephrine, and dopamine.

Biological Functions and Applications

As a monoamine oxidase inhibitor, Nialamide-d4 increases the levels of neurotransmitters in the brain, which can enhance mood and alleviate symptoms of depression. Additionally, it has been noted for its anti-inflammatory effects in both the central nervous system and peripheral tissues. Nialamide-d4 is primarily used in research settings, particularly in proteomics studies where it serves as a biochemical tool to investigate neurotransmitter metabolism and related pathways in neurological and psychiatric research contexts.

Comparison with Nialamide

Property	Nialamide	Nialamide-d4
Molecular Formula	C16H18N4O2	Not explicitly stated, but similar with deuterium substitution
Molecular Weight	298.3397 g/mol	Approximately 302.36 g/mol
Use	Historically used as an antidepressant	Primarily used in research settings
Safety Concerns	Withdrawn due to hepatotoxicity and food interactions	Not reported for clinical use